![molecular formula C9H11BrO B1278338 3-(4-Bromophenyl)propan-1-ol CAS No. 25574-11-2](/img/structure/B1278338.png)
3-(4-Bromophenyl)propan-1-ol
Overview
Description
3-(4-Bromophenyl)propan-1-ol, also known as 4-Bromophenylpropyl alcohol, is a versatile compound with a wide range of applications in various scientific fields. It is a colorless liquid with a sweet, floral scent. It has a molecular weight of 214.01 g/mol and a boiling point of 238°C. It is soluble in water, alcohols, and most organic solvents. 4-Bromophenylpropyl alcohol is used as an intermediate in the synthesis of various organic compounds, as a reagent in organic synthesis, and as a solvent in analytical chemistry. It is also used as a starting material for the synthesis of a variety of pharmaceuticals and agrochemicals.
Scientific Research Applications
Synthesis and Biological Examination
- 3-(4-Bromophenyl)propan-1-ol has been used in the synthesis of potential intravenous anesthetics, including a series of 1-alkyl-3-aroyl-4-arylpiperidin-4-ols and their derivatives. These compounds have undergone biological examination for their potential application in anesthesia (Stenlake, Patrick, & Sneader, 1989).
Reaction with Aryl α-Bromoacetophenones
- It reacts with aryl α-bromoacetophenones to form ammonium bromides. This reaction is contrary to previous reports suggesting the formation of a seven-membered ring hemiketal, indicating different chemical behaviors under various conditions (Garcia, Fronczek, & Gandour, 1992).
Antimicrobial and Antiradical Activity
- Homologous series of derivatives, including this compound, have been synthesized and tested for antimicrobial and antioxidant activities. These studies are crucial in developing new biologically active compounds for medical applications (Čižmáriková, Markuliak, Habala, Valentová, & Bilková, 2020).
Application in Synthesis of Antimicrobial Agents
- The compound has been used in synthesizing substituted phenyl azetidines, which have potential antimicrobial applications. This indicates its role in developing new antimicrobial agents (Doraswamy & Ramana, 2013).
Role in Synthesizing Beta-Adrenoceptor Blocking Agents
- It's also involved in synthesizing a series of beta-adrenoceptor blocking agents, indicating its potential in developing cardiovascular medications (Rzeszotarski, Gibson, Eckelman, & Reba, 1979).
Application in Synthesis of Chromans
- This compound can be used in synthesizing chromans, a class of compounds with various applications including pharmaceuticals (Houghton, Voyle, & Price, 1980).
Scientific Research Applications of this compound
Synthesis and Biological Examination
- This compound has been utilized in the synthesis of potential intravenous anesthetics. This includes a series of 1-alkyl-3-aroyl-4-arylpiperidin-4-ols, highlighting its significance in medicinal chemistry (Stenlake, Patrick, & Sneader, 1989).
Chemical Reactions
- This compound reacts with aryl α-bromoacetophenones to form various derivatives, expanding its application in organic synthesis (Garcia, Fronczek, & Gandour, 1992).
Antimicrobial and Antiradical Activity
- It has been used in synthesizing compounds that exhibit antimicrobial and antioxidant activities, providing avenues for the development of new therapeutic agents (Čižmáriková, Markuliak, Habala, Valentová, & Bilková, 2020).
Development of Antimicrobial Agents
- The synthesis of substituted phenyl azetidines, potentially serving as antimicrobial agents, involves this compound, indicating its role in pharmaceutical research (Doraswamy & Ramana, 2013).
In Cardioselective Medication
- It's integral in synthesizing beta-adrenoceptor blocking agents, crucial for cardiovascular therapeutics (Rzeszotarski, Gibson, Eckelman, & Reba, 1979).
Synthesis of Chromans
- Its usage in synthesizing chromans, compounds with various applications including drug development, showcases its versatility in organic chemistry (Houghton, Voyle, & Price, 1980).
Safety and Hazards
The safety information for “3-(4-Bromophenyl)propan-1-ol” includes the following hazard statements: H315, H319, H335 . This means it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
It is known that this compound is a useful reagent in the synthesis of dimethylmorpholine substituted daphneolone derivatives with fungicidal properties . Therefore, it can be inferred that its targets could be related to the biochemical pathways that these fungicidal derivatives act upon.
Mode of Action
It is known that this compound can undergo free radical reactions . In such reactions, a molecule like N-bromosuccinimide (NBS) loses the N-bromo atom, leaving behind a succinimidyl radical. This radical then removes a hydrogen atom from the compound to form succinimide, resulting in the formation of a new radical on the compound . This radical can then react with NBS to form the brominated compound .
Action Environment
It is known that the compound should be stored in a dry, room temperature environment . This suggests that moisture and temperature could potentially affect its stability and efficacy.
Properties
IUPAC Name |
3-(4-bromophenyl)propan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WODKXGCVVOOEIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCCO)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90441746 | |
Record name | 3-(4-bromophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90441746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25574-11-2 | |
Record name | 3-(4-bromophenyl)propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90441746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(4-Bromophenyl)-1-propanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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